Cas no 914306-89-1 (2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene)

• Product Name: 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene
• CAS No: 914306-89-1
• MF: C₃₄H₂₀Br₂
• MW: 588.330607414246
• CID: 1032368
• PubChem ID: 58855126
• Update Time: 2025-06-12

2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene
• 2,6-Dibromo-9,10-di(phthalen-1-yl)anthracene
• 2,6-dibromo-9,10-di-1-naphthalenylAnthracene
• 2,6-dibromo-9,10-dinaphthalen-1-ylanthracene
• 2,6-Dibromo-9,10-di-1-naphthalenylanthracene (ACI)
• 2,6-Dibromo-9,10-bis(naphth-1-yl)anthracene
• 914306-89-1
• BS-50142
• F73486
• 2,6-dibromo-9,10-di-1-naphthylanthracene
• HDGCGHBEIGZDSX-UHFFFAOYSA-N
• DTXSID10730427
• DB-079027
• 2,6-DIBROMO-9,10-BIS(NAPHTHALEN-1-YL)ANTHRACENE
• SCHEMBL801379
• MFCD16660915

• Inchi： 1S/C34H20Br2/c35-23-16-18-30-31(19-23)33(27-13-5-9-21-7-1-3-11-25(21)27)29-17-15-24(36)20-32(29)34(30)28-14-6-10-22-8-2-4-12-26(22)28/h1-20H
• InChI Key： HDGCGHBEIGZDSX-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=C3C(=C(C2=CC=1)C1C2C(=CC=CC=2)C=CC=1)C=C(Br)C=C3)C1C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 587.99113g/mol
• Monoisotopic Mass: 585.99318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans

Additional information on 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene

Comprehensive Introduction to 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene (CAS No. 914306-89-1)

2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene (CAS No. 914306-89-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic electronics and advanced materials science. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are renowned for their unique photophysical and electrochemical properties. The incorporation of naphthalene and anthracene moieties, along with bromine substituents, endows this molecule with exceptional stability and tunable optoelectronic characteristics, making it a promising candidate for applications in OLEDs, solar cells, and sensors.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the rapid advancement of flexible electronics and wearable devices. Researchers and engineers are increasingly exploring compounds like 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene to address challenges such as energy efficiency, material durability, and cost-effectiveness. Its high thermal stability and excellent charge transport properties make it particularly attractive for use in next-generation displays and light-emitting diodes (LEDs).

The synthesis of 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene involves sophisticated organic chemistry techniques, including cross-coupling reactions and halogenation processes. These methods ensure high purity and yield, which are critical for industrial-scale production. The compound's molecular structure has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, confirming its precise configuration and properties.

One of the most compelling aspects of 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene is its potential role in sustainable technology. As the world shifts toward green energy solutions, this compound's ability to enhance the performance of organic photovoltaic (OPV) cells is particularly noteworthy. Its broad absorption spectrum and high electron affinity contribute to improved light-harvesting efficiency, a key factor in the development of eco-friendly solar panels.

Moreover, the compound's versatility extends to biomedical imaging and diagnostic applications. Its fluorescence properties can be fine-tuned for use in bioimaging probes, enabling researchers to visualize cellular processes with unprecedented clarity. This has sparked interest in the medical research community, particularly in the study of cancer diagnostics and drug delivery systems.

In summary, 2,6-Dibromo-9,10-di(naphthalen-1-yl)anthracene (CAS No. 914306-89-1) represents a cutting-edge material with vast potential across multiple industries. Its unique combination of chemical stability, optoelectronic performance, and synthetic adaptability positions it as a cornerstone in the ongoing evolution of advanced functional materials. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of technology and innovation.